Cas no 2172182-68-0 (1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile)

• Product Name: 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile
• CAS No: 2172182-68-0
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 5864287
• PubChem ID: 165508228
• Update Time: 2025-07-02

1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile
• EN300-1290243
• 1-({[(5-ethylfuran-2-yl)methyl]sulfanyl}methyl)cyclopropane-1-carbonitrile
• 2172182-68-0

• Inchi： 1S/C12H15NOS/c1-2-10-3-4-11(14-10)7-15-9-12(8-13)5-6-12/h3-4H,2,5-7,9H2,1H3
• InChI Key： PMFLYVVEQKIAGG-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CC1(C#N)CC1

Computed Properties

• Exact Mass: 221.08743528g/mol
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2Ų

Additional information on 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile

Comprehensive Overview of 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile (CAS No. 2172182-68-0)

In the realm of specialty chemicals, 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile (CAS No. 2172182-68-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropane core and furan derivative side chain, is a subject of interest in pharmaceutical and agrochemical research. Its molecular architecture, featuring a carbonitrile group and thioether linkage, offers versatility in synthetic pathways, making it a valuable intermediate for advanced chemical synthesis.

The growing demand for heterocyclic compounds in drug discovery has propelled research into 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile. Recent studies highlight its role in modulating biological activity, particularly in the development of small-molecule inhibitors. Researchers are exploring its potential in targeting enzymes and receptors, aligning with the trend toward precision medicine. Additionally, its lipophilic properties enhance membrane permeability, a critical factor in bioavailability optimization—a hot topic in modern pharmacology.

From an industrial perspective, CAS No. 2172182-68-0 is gaining traction in the fine chemicals sector. Its synthesis involves green chemistry principles, addressing the increasing focus on sustainable manufacturing. Companies are investing in scalable production methods to meet the rising demand for high-purity intermediates, driven by the need for cost-effective and eco-friendly solutions. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile. Purity and stability assessments are critical, given its applications in high-value formulations. Recent advancements in computational chemistry have also enabled predictive modeling of its reactivity, reducing experimental trial-and-error—a key concern for R&D efficiency.

In the context of intellectual property, patents involving CAS No. 2172182-68-0 highlight its utility in proprietary formulations. Competitors are actively filing claims for novel derivatives, reflecting the compound's commercial potential. This trend underscores the importance of patent landscaping in strategic decision-making for chemical enterprises.

Looking ahead, 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclopropane-1-carbonitrile is poised to play a pivotal role in emerging fields like bioconjugation and material science. Its adaptability in cross-coupling reactions and compatibility with catalytic systems make it a candidate for innovative applications. As industries prioritize molecular diversity, this compound exemplifies the synergy between structural complexity and functional utility.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of CAS No. 2172182-68-0 is crucial. Collaborative efforts between academia and industry are accelerating its adoption, fueled by shared goals like process intensification and waste reduction. This collaborative ethos is reshaping the chemical landscape, with open innovation becoming a cornerstone of progress.